Cas no 73898-30-3 (ETHANONE, 2-BROMO-1-(3-HYDROXY-4-METHYLPHENYL)-)

• Product Name: ETHANONE, 2-BROMO-1-(3-HYDROXY-4-METHYLPHENYL)-
• CAS No: 73898-30-3
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 3433075
• Update Time: 2025-10-05

ETHANONE, 2-BROMO-1-(3-HYDROXY-4-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 2-BROMO-1-(3-HYDROXY-4-METHYLPHENYL)-

• Inchi： 1S/C9H9BrO2/c1-6-2-3-7(4-8(6)11)9(12)5-10/h2-4,11H,5H2,1H3
• InChI Key： HTRQVUQOCVXHQH-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C)C(O)=C1)CBr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ETHANONE, 2-BROMO-1-(3-HYDROXY-4-METHYLPHENYL)-

ETHANONE, 2-BROMO-1-(3-HYDROXY-4-METHYLPHENYL)-

ETHANONE, 2-BROMO-1-(3-HYDROXY-4-METHYLPHENYL)-, also known by its CAS Registry Number 73898-30-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aromatic ketones, characterized by its brominated structure and hydroxyl group substitution. The molecule's unique combination of functional groups makes it a valuable substrate for various chemical reactions and applications.

The structural formula of ETHANONE, 2-BROMO-1-(3-HYDROXY-4-METHYLPHENYL)- reveals a benzene ring substituted with a hydroxyl group at the 3-position and a methyl group at the 4-position. The ethanone moiety is attached to the benzene ring via a carbon chain, with a bromine atom located at the 2-position of the ethanone group. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and biological activity.

Recent studies have highlighted the potential of 73898-30-3 in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with antioxidant and anti-inflammatory properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of ETHANONE, 2-BROMO-1-(3-HYDROXY-4-METHYLPHENYL)- exhibit potent inhibitory effects on enzymes associated with chronic inflammatory diseases.

In terms of synthesis, 73898-30-3 can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One efficient approach involves the bromination of an appropriate phenol derivative followed by ketone formation via oxidation or condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and desired purity levels.

The physical properties of ETHANONE, 2-BROMO-1-(3-HYDROXY-4-METHYLPHENYL)- include a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, making it suitable for various laboratory applications. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

From an environmental perspective, 73898-30-3 has been evaluated for its biodegradability and toxicity. Studies indicate that it undergoes slow microbial degradation in aqueous environments, suggesting potential ecological concerns if released into natural water systems. Regulatory agencies recommend proper handling and disposal practices to minimize environmental impact.

In conclusion, ETHANONE, 2-BROMO-1-(3-HYDROXY-4-METHYLPHENYL)- (CAS No. 73898-30-3) is a versatile compound with promising applications in drug discovery and chemical synthesis. Its unique structure and reactivity continue to attract research attention, driving advancements in its utilization across diverse scientific domains.